1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene

• IUPAC Name: 1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene
• InChI: InChI=1S/C18H21ClO3/c1-2-20-15-9-11-16(12-10-15)21-13-5-6-14-22-18-8-4-3-7-17(18)19/h3-4,7-12H,2,5-6,13-14H2,1H3
• InChI Key: ZXQPIIBOHWSYQH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCCCCOC2=CC=CC=C2Cl
• Molecular Formula: C18H21ClO3
• Molecular Weight: 320.8 g/mol

Description

1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Bis(4-ethoxyphenyl)chlorobenzene, and it is a white crystalline powder with a molecular weight of 397.91 g/mol. In

Mechanism of Action

The mechanism of action of 1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene is not well understood. However, studies have shown that this compound has the potential to inhibit the activity of various enzymes and receptors in the body. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a role in inflammation. It has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that play a role in gene expression.
Biochemical and Physiological Effects:
Studies have shown that 1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene has various biochemical and physiological effects. For example, it has been shown to have anti-inflammatory and analgesic effects in animal models. It has also been shown to have anti-tumor and anti-metastatic effects in cancer cell lines. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene in lab experiments is its potential as a drug candidate for the treatment of various diseases. Additionally, this compound has been shown to have good solubility in various solvents, making it easy to work with in lab experiments. However, one of the limitations of using this compound is its potential toxicity, which requires careful handling in lab experiments.

Future Directions

There are several future directions for research on 1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene. One direction is to further investigate its potential as a drug candidate for the treatment of various diseases. Another direction is to explore its potential as a building block for the synthesis of new polymers and copolymers. Additionally, further studies are needed to understand the mechanism of action of this compound and its potential toxicity.

Scientific Research Applications

1-chloro-2-[4-(4-ethoxyphenoxy)butoxy]benzene has been studied for its potential applications in various fields such as material science, organic chemistry, and pharmaceuticals. In material science, this compound has been used as a building block for the synthesis of various polymers and copolymers. In organic chemistry, it has been used as a reagent for the synthesis of various organic compounds. In pharmaceuticals, this compound has been studied for its potential as a drug candidate for the treatment of various diseases such as cancer and inflammation.